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Compound of Interest

Compound Name: Squamocin G

Cat. No.: B1668047 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of Squamocin G, a potent annonaceous acetogenin. The following procedures are designed

for researchers, scientists, and drug development professionals to ensure the safe handling

and disposal of this cytotoxic compound in a laboratory setting, in accordance with general

hazardous waste regulations.

Quantitative Data for Squamocin G
The following table summarizes key quantitative data for Squamocin G and related

acetogenins, pertinent to its handling and disposal. Due to the lack of a specific Safety Data

Sheet (SDS) with regulatory disposal information for Squamocin G, data for the closely related

acetogenin, Annonacin, and general toxicity data for acetogenin-rich extracts are included for a

comprehensive safety profile.
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Parameter Value Source / Notes

Chemical Identity

IUPAC Name

(2S)-4-[(2R,13R)-2,13-

dihydroxy-13-[(5R)-5-

[(2R,5R)-5-[(1S)-1-

hydroxyundecyl]oxolan-2-

yl]oxolan-2-yl]tridecyl]-2-

methyl-2H-furan-5-one

PubChem CID: 183613[1]

Molecular Formula C₃₇H₆₆O₇ PubChem CID: 183613[1]

Molecular Weight 622.9 g/mol PubChem CID: 1, 5

CAS Number 123123-32-0 PubChem CID: 1

Physical Properties

Solubility

Water: Poor/Insoluble.[2][3]

Organic Solvents: Soluble in

DMSO, methanol, and

acetone.[4][5][6]

A study noted that pure

squamocin is totally insoluble

in water.[2]

Toxicity Data

Cytotoxicity
Potent cytotoxic and antitumor

compound.[5][6]

Annonaceous acetogenins are

known inhibitors of

mitochondrial complex I.[4]

Acute Toxicity (Oral)

No specific LD50 value for

pure Squamocin G is

available. However, extracts

rich in acetogenins are known

to be toxic. For instance, the

ethanolic extract of Annona

muricata seeds showed an

LC50 of 1.26 µg/mL against

Artemia salina.[7] Another

study reported the LD50 for an

ethanol extract of A. muricata

in mice as 1.67 g/kg.[8]

Acetogenins can cause liver

and kidney damage.[9]
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Neurotoxicity

Annonaceous acetogenins,

like annonacin, are known

neurotoxins.[9][10]

Hazard Classification

GHS Classification

Not officially classified for

Squamocin G. An SDS for

Annonacin states it is not

classified according to GHS.

However, due to its potent

cytotoxicity, it should be

handled as a hazardous

substance.

Researchers should treat

Squamocin G as a cytotoxic

and hazardous compound.

Experimental Protocols: Disposal Procedures
The proper disposal of Squamocin G must follow established protocols for cytotoxic and

hazardous chemical waste. The following steps provide a detailed methodology for its safe

disposal.

2.1. Personal Protective Equipment (PPE)

Before handling Squamocin G in any form (pure compound, solutions, or contaminated

materials), personnel must wear appropriate PPE:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A buttoned lab coat must be worn.

Respiratory Protection: If handling the powder form or creating aerosols, a properly fitted

respirator (e.g., N95) or use of a chemical fume hood is required.[11]

2.2. Waste Segregation and Collection
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All waste contaminated with Squamocin G must be segregated as cytotoxic hazardous waste

at the point of generation.

Solid Waste:

Includes contaminated gloves, bench paper, pipette tips, vials, and any other solid

materials that have come into contact with Squamocin G.

Place all solid waste into a designated, leak-proof, and puncture-resistant container clearly

labeled as "Cytotoxic Waste" or "Hazardous Waste" with the chemical name "Squamocin
G" and appropriate hazard symbols.

Liquid Waste:

Includes unused solutions of Squamocin G, solvents used to dissolve the compound, and

any rinsates from cleaning contaminated glassware.

Collect all liquid waste in a compatible, sealed, and shatter-resistant container (e.g., a

high-density polyethylene bottle).

The container must be clearly labeled as "Hazardous Waste" with "Squamocin G" and the

name of the solvent(s) listed.

Do not mix incompatible waste streams.

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be placed in a designated,

puncture-proof sharps container that is clearly labeled for cytotoxic waste.

2.3. Decontamination of Work Surfaces and Glassware

Work Surfaces: Decontaminate all surfaces (benchtops, fume hood surfaces) that may have

come into contact with Squamocin G. Use a suitable solvent (e.g., ethanol) to wipe the

surfaces, and dispose of the cleaning materials as solid cytotoxic waste.

Glassware: Reusable glassware should be rinsed with a suitable solvent to remove

Squamocin G residue. The initial rinsate must be collected and disposed of as hazardous
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liquid waste. Subsequent cleaning with detergents can then be performed.

2.4. Storage of Waste

Store all cytotoxic waste containers in a designated and secure Satellite Accumulation Area

within the laboratory.

Ensure containers are kept closed except when adding waste.

The storage area should be clearly marked with hazardous waste signage.

2.5. Final Disposal

Never dispose of Squamocin G or its contaminated waste down the drain or in the regular

trash.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

The primary method for the disposal of cytotoxic waste is high-temperature incineration by a

licensed facility.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Squamocin G.
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Caption: Workflow for the safe disposal of Squamocin G waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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